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Compound of Interest

Compound Name: Barium oxide

Cat. No.: B074342 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the use of Barium oxide (BaO), a compound that, while valuable in various

applications, presents significant health risks if not managed properly. Adherence to these

protocols is critical for ensuring a safe laboratory environment.

Barium oxide is a white to yellowish-white, odorless powder that is corrosive and can cause

severe harm upon contact or ingestion.[1][2] It is toxic if swallowed, harmful if inhaled, and can

cause severe skin burns and eye damage.[3][4][5] Understanding and implementing the

following procedural steps will mitigate these risks and ensure the safe and effective use of this

compound in your research.

Hazard Summary & Exposure Limits
A clear understanding of the hazards associated with Barium oxide is the first step in safe

handling. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[6]

Acute exposure can lead to irritation of the nose, throat, and lungs, with the potential for more

severe complications.[1][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b074342?utm_src=pdf-interest
https://www.benchchem.com/product/b074342?utm_src=pdf-body
https://www.benchchem.com/product/b074342?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0187.pdf
https://cameochemicals.noaa.gov/chemical/199
https://www.chemicalbook.com/msds/barium-oxide.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Barium%20oxide_1233_3.0.pdf
https://www.cdhfinechemical.com/images/product/msds/50_1262355778_BariumOxide-CASNO-1304-28-5-MSDS.pdf
https://www.benchchem.com/product/b074342?utm_src=pdf-body
https://www.lesker.com/newweb/deposition_materials/pdf/msds_bao.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0187.pdf
https://datasheets.scbt.com/sc-210860.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description GHS Hazard Statement

Acute Toxicity, Oral Toxic if swallowed.[5] H301

Acute Toxicity, Inhalation Harmful if inhaled.[5] H332

Skin Corrosion/Irritation
Causes severe skin burns.[4]

[5]
H314

Serious Eye Damage/Irritation
Causes serious eye damage.

[4][8]
H314

Exposure Limit Agency Value

Threshold Limit Value (TLV) ACGIH 0.5 mg/m³ (as Ba)

Permissible Exposure Limit

(PEL)
OSHA 0.5 mg/m³ (as Ba)

Immediately Dangerous to Life

or Health (IDLH)
NIOSH 50 mg/m³ (as Ba)[9]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protective equipment is mandatory when handling

Barium oxide. The following table outlines the required PPE for each level of protection.
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Body Area Required PPE
Specifications and
Rationale

Eyes/Face
Safety Goggles and Face

Shield

Use tightly sealed safety

goggles.[8][9] A face shield

should be worn in conjunction

with goggles when there is a

risk of splashing or dust

generation.[5][9]

Skin
Chemical-Resistant Gloves

and Protective Clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[8][9] A full

protective suit is necessary to

shield against chemical

splashes and dust.[5]

Respiratory
Particulate Filter Respirator or

SCBA

For operations that may

generate dust, a NIOSH-

approved particulate filter

respirator is required.[1][3] In

situations with the potential for

high exposure, a self-

contained breathing apparatus

(SCBA) should be used.[1][4]

Step-by-Step Handling and Storage Procedures
Proper handling and storage are critical to prevent accidental exposure and maintain the

integrity of the compound.

Engineering Controls:

Always handle Barium oxide in a well-ventilated area, preferably within a chemical fume

hood.[5][10]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[9][10]
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Handling:

Before beginning work, ensure all necessary PPE is donned correctly.

Avoid the formation of dust and aerosols during handling.[3][5]

Use non-sparking tools to prevent ignition sources.[3]

Do not eat, drink, or smoke in the area where Barium oxide is handled.[1][4]

Wash hands thoroughly after handling the compound.[4]

Storage:

Store Barium oxide in a cool, dry, and well-ventilated area.[1][5]

Keep the container tightly closed to prevent contact with moisture and carbon dioxide from

the air.[1][6]

Store separately from incompatible materials such as acids, hydrogen sulfide, and carbon

dioxide.[1][2]

Preparation Handling Cleanup & Decontamination Waste Disposal

Don Appropriate PPE Prepare Well-Ventilated Work Area Weigh/Measure Barium Oxide Transfer to Reaction Vessel Decontaminate Tools & Surfaces Remove & Dispose of Contaminated PPE Collect Barium Oxide Waste Label as Hazardous Waste Store in a Designated Area Hand Over to EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Barium oxide.

Emergency and Disposal Plans
In the event of an accidental release or exposure, immediate and decisive action is required.

Spill Response:
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Evacuate all personnel from the immediate spill area.[5]

Do NOT use water to clean up the spill, as Barium oxide reacts with moisture.[1]

Carefully sweep the spilled solid material into a covered container for disposal.[3] Avoid

creating dust.[5]

Ventilate the area after the cleanup is complete.[1]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[5][10]

In Case of Skin Contact: Immediately flush the skin with plenty of water for at least 15

minutes while removing contaminated clothing. Seek immediate medical attention.[5][10]

In Case of Eye Contact: Immediately rinse the eyes with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.[3][5]

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[5][10]

Waste Disposal:

All Barium oxide waste and contaminated materials must be disposed of as hazardous

waste.[6]

Collect waste in suitable, closed, and clearly labeled containers.[3]

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's Environmental Health and Safety (EHS) department for specific guidance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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